N-(5-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide

• IUPAC Name: N-[5-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C18H19F3N4O3S2/c19-18(20,21)28-13-8-6-12(7-9-13)22-14(26)10-29-17-25-24-16(30-17)23-15(27)11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H,22,26)(H,23,24,27)
• InChI Key: FGOCMROCUFTHSF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H19F3N4O3S2
• Molecular Weight: 460.5 g/mol
• CAS No.: 868972-90-1

Description

N-(5-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C18H19F3N4O3S2 and its molecular weight is 460.49. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Microwave-assisted synthesis techniques have enabled the development of hybrid molecules containing 1,3,4-thiadiazole, among other structures, demonstrating antimicrobial, antilipase, and antiurease activities. These compounds have shown good to moderate antimicrobial activities against tested microorganisms, with specific compounds exhibiting notable antiurease and antilipase activities (Başoğlu et al., 2013).

Antiallergy Agents

N-(4-substituted-thiazolyl)oxamic acid derivatives have been synthesized and tested for their antiallergy activity in a rat PCA model, showing significant potency compared to established antiallergy agents. This underscores the potential for developing potent, orally active antiallergy medications from thiazole-based compounds (Hargrave et al., 1983).

Anticancer Activity

Thiazole and 1,3,4-thiadiazole derivatives have been investigated for their anticancer activities, with specific compounds showing promising results against Hepatocellular carcinoma cell lines. These findings highlight the potential of these compounds in developing new anticancer therapies (Gomha et al., 2017).

Anti-inflammatory and Analgesic Agents

The synthesis of novel substituted 1,3,4-thiadiazoles has led to the discovery of compounds with significant anti-inflammatory and analgesic activities. Some compounds demonstrated activities comparable or superior to ibuprofen, without the associated ulcerogenic effects, indicating their potential as safer alternatives for pain and inflammation management (Shkair et al., 2016).

Insecticidal Activities

Novel thiourea compounds incorporating the 1,3,4-thiadiazole moiety have shown inhibitory effects against Armyworm, suggesting their application as potent insecticidal agents. This opens up avenues for developing environmentally friendly pesticides (Jia, 2015).

Mechanism of Action

Mode of Action

The presence of a trifluoromethoxy phenyl group and a thiadiazole ring in its structure suggests that it might interact with its targets through hydrogen bonding or van der waals interactions .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. Its bioavailability, half-life, metabolism, and excretion would need to be determined through experimental studies .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given the lack of information about its targets and mode of action, it’s difficult to predict its potential effects .

Biochemical Analysis

Biochemical Properties

Compounds with similar structures have been found to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions often depends on the specific functional groups present in the compound .

Cellular Effects

Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Further in vitro or in vivo studies are needed to elucidate these aspects .

Dosage Effects in Animal Models

The effects of different dosages of this compound in animal models have not been reported. Future studies could explore any threshold effects, as well as any toxic or adverse effects at high doses .

Transport and Distribution

Future studies could investigate any transporters or binding proteins it interacts with, as well as any effects on its localization or accumulation .